N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C21H28N2O2/c1-25-14-13-23-11-9-17(10-12-23)16-22-21(24)15-19-7-4-6-18-5-2-3-8-20(18)19/h2-8,17H,9-16H2,1H3,(H,22,24)
• InChI Key: BOFQVLFDPOAXGB-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CCC(CC1)CNC(=O)CC2=CC=CC3=CC=CC=C32
• Molecular Formula: C21H28N2O2
• Molecular Weight: 340.5 g/mol

Description

N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide, also known as MEOP or MEOP-NAP, is a chemical compound that has been studied for its potential applications in scientific research.

Mechanism Of Action

The exact mechanism of action of N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide-NAP is not fully understood, but it is believed to act as a modulator of the sigma-1 receptor. This receptor is involved in a variety of cellular processes, including calcium signaling and protein folding, and is believed to play a role in neuroprotection.
Biochemical and Physiological Effects:
Studies have shown that N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide-NAP has a variety of biochemical and physiological effects. It has been shown to increase the expression of neurotrophic factors, which are important for the growth and survival of neurons. It also appears to have anti-inflammatory effects and may help to reduce oxidative stress in the brain.

Advantages And Limitations For Lab Experiments

One advantage of using N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide-NAP in lab experiments is that it has been shown to have low toxicity and is generally well-tolerated. However, one limitation is that it is a relatively new compound and further research is needed to fully understand its potential applications and limitations.

Future Directions

There are several potential future directions for research on N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide-NAP. One area of interest is its potential therapeutic applications for neurodegenerative diseases. Further research is also needed to fully understand its mechanism of action and to develop more specific modulators of the sigma-1 receptor. Additionally, there may be potential applications for N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide-NAP in other areas of research, such as cancer biology and immunology.
In conclusion, N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide-NAP is a chemical compound that has shown promise for its potential applications in scientific research, particularly in the field of neuroscience. While further research is needed to fully understand its potential applications and limitations, it has already shown a variety of biochemical and physiological effects and may have therapeutic applications for neurodegenerative diseases.

Synthesis Methods

The synthesis of N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide-NAP involves the reaction of 1-(2-methoxyethyl)-4-piperidone with 2-naphthylacetic acid in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide-NAP in its pure form.

Scientific Research Applications

N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide-NAP has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and may have potential therapeutic applications for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.